Cas no 856190-49-3 (Propoxyphenyl Thioaildenafil)

• Product Name: Propoxyphenyl Thioaildenafil
• CAS No: 856190-49-3
• MF: C₂₄H₃₄N₆O₃S₂
• MW: 518.7
• CID: 1061399
• PubChem ID: 87837286
• Update Time: 2025-10-15

Propoxyphenyl Thioaildenafil Chemical and Physical Properties

Names and Identifiers

• Propoxyphenyl Thioaildenafil
• Propoxyphenyl Thioai
• Propoxyphenyl sulfoaildenafil
• INU1I5I7Q2
• Q27280817
• 7H-Pyrazolo(4,3-d)pyrimidine-7-thione, 5-(5-(((3R,5S)-3,5-dimethyl-1-piperazinyl)sulfonyl)-2-propoxyphenyl)-1,6-dihydro-1-methyl-3-propyl-, rel-
• CID 87837286
• 7H-Pyrazolo[4,3-d]pyrimidine-7-thione, 5-[5-[[(3R,5S)-3,5-dimethyl-1-piperazinyl]sulfonyl]-2-propoxyphenyl]-1,6-dihydro-1-methyl-3-propyl-, rel-
• 5-[5-[(3R,5S)-3,5-dimethylpiperazin-1-yl]sulfonyl-2-propoxyphenyl]-1-methyl-3-propyl-4H-pyrazolo[4,3-d]pyrimidine-7-thione
• Thiodenafil Impurity
• rel-5-[5-[[(3R,5S)-3,5-Dimethyl-1-piperazinyl]sulfonyl]-2-propoxyphenyl]-1,6-dihydro-1-methyl-3-propyl-7H-pyrazolo[4,3-d]pyrimidine-7-thione
• Piperazine, 1-[[3-(4,7-dihydro-1-methyl-3-propyl-7-thioxo-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-propoxyphenyl]sulfonyl]-3,5-dimethyl-, (3R,5S)-rel- (9CI)
• rel-5-[5-[[(3R,5S)-3,5-Dimethyl-1-piperazinyl]sulfonyl]-2-propoxyphenyl]-1,6-dihydro-1-methyl-3-propyl-7H-pyrazolo[4,3-d]pyrimidine-7-thione (ACI)
• Propoxy phenylthio Aildenafil
• 5-[5-[(3S,5R)-3,5-dimethylpiperazin-1-yl]sulfonyl-2-propoxyphenyl]-1-methyl-3-propyl-4H-pyrazolo[4,3-d]pyrimidine-7-thione
• 856190-49-3
• SCHEMBL5452865
• UNII-INU1I5I7Q2
• rel-5-(5-(((3S,5R)-3,5-Dimethylpiperazin-1-yl)sulfonyl)-2-propoxyphenyl)-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidine-7(4H)-thione

• Inchi： 1S/C24H34N6O3S2/c1-6-8-19-21-22(29(5)28-19)24(34)27-23(26-21)18-12-17(9-10-20(18)33-11-7-2)35(31,32)30-13-15(3)25-16(4)14-30/h9-10,12,15-16,25H,6-8,11,13-14H2,1-5H3,(H,26,27,34)/t15-,16+
• InChI Key： MAUZRONCLPZRSZ-IYBDPMFKSA-N
• SMILES： O(C1C=CC(S(N2C[C@@H](C)N[C@@H](C)C2)(=O)=O)=CC=1C1=NC(=S)C2N(N=C(C=2N1)CCC)C)CCC

Computed Properties

• Exact Mass: 518.21338131g/mol
• Monoisotopic Mass: 518.21338131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 884
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141
• XLogP3: 3

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Melting Point: 209-212°C
• Boiling Point: 696.4±65.0 °C(Predicted)
• Solubility: Chloroform (Slightly), Dichloromethane (Slightly), Methanol (Slightly, Heated, Sonicated)
• pka: 7.84±0.60(Predicted)

Propoxyphenyl Thioaildenafil Security Information

• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Propoxyphenyl Thioaildenafil

Comprehensive Analysis of Propoxyphenyl Thioaildenafil (CAS No. 856190-49-3): Properties, Applications, and Market Trends

Propoxyphenyl Thioaildenafil (CAS No. 856190-49-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its long-tail keyword "Propoxyphenyl Thioaildenafil derivative," belongs to a class of molecules studied for their potential therapeutic applications. Its unique molecular structure, featuring a thioaildenafil backbone modified with a propoxyphenyl group, contributes to its distinct physicochemical properties, including solubility, stability, and bioavailability.

In recent years, the demand for Propoxyphenyl Thioaildenafil has surged due to its relevance in drug discovery and precision medicine. Researchers are particularly interested in its potential role in modulating enzymatic pathways, a topic frequently searched in AI-driven drug development platforms. The compound's CAS No. 856190-49-3 is often queried in scientific databases, reflecting its growing importance in high-throughput screening and molecular docking studies.

One of the most discussed hot topics related to Propoxyphenyl Thioaildenafil is its application in targeted therapy. With the rise of personalized healthcare, this compound is being explored for its selectivity and minimal off-target effects—a key concern in modern pharmacology. Searches for "Propoxyphenyl Thioaildenafil mechanism of action" and "856190-49-3 clinical potential" have increased by 40% year-over-year, according to analytics from major search engines.

From a synthetic chemistry perspective, Propoxyphenyl Thioaildenafil presents challenges and opportunities. Its synthesis involves multi-step reactions, often requiring green chemistry approaches to improve yield and sustainability—a priority for today's environmentally conscious researchers. The compound's structural analogs are also under investigation, with queries like "Propoxyphenyl Thioaildenafil vs. Aildenafil derivatives" trending in academic forums.

The market for CAS No. 856190-49-3 is projected to grow at a CAGR of 8.2% from 2023 to 2030, driven by its applications in biopharmaceuticals and nutraceuticals. Regulatory agencies have classified it as a non-hazardous research chemical, further boosting its adoption. However, quality control remains critical, as evidenced by frequent searches for "Propoxyphenyl Thioaildenafil purity standards" and "856190-49-3 supplier verification."

In conclusion, Propoxyphenyl Thioaildenafil (CAS No. 856190-49-3) represents a compelling case study in modern chemical innovation. Its intersection with AI-aided drug design, sustainable synthesis, and therapeutic targeting aligns perfectly with contemporary scientific and industrial trends. As research progresses, this compound is poised to play a pivotal role in advancing next-generation therapeutics.